Cas no 2229451-16-3 ((3-bromopyridin-4-yl)methyl sulfamate)

• Product Name: (3-bromopyridin-4-yl)methyl sulfamate
• CAS No: 2229451-16-3
• MF: C₆H₇BrN₂O₃S
• MW: 267.100379228592
• CID: 5960314
• PubChem ID: 165796974
• Update Time: 2025-06-08

(3-bromopyridin-4-yl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (3-bromopyridin-4-yl)methyl sulfamate
• 2229451-16-3
• EN300-1990951

• Inchi： 1S/C6H7BrN2O3S/c7-6-3-9-2-1-5(6)4-12-13(8,10)11/h1-3H,4H2,(H2,8,10,11)
• InChI Key： UOFPWAXHAWEZET-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1COS(N)(=O)=O

Computed Properties

• Exact Mass: 265.93608g/mol
• Monoisotopic Mass: 265.93608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 90.7Ų

Additional information on (3-bromopyridin-4-yl)methyl sulfamate

Introduction to (3-bromopyridin-4-yl)methyl sulfamate (CAS No. 2229451-16-3)

(3-bromopyridin-4-yl)methyl sulfamate (CAS No. 2229451-16-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfamates, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of (3-bromopyridin-4-yl)methyl sulfamate make it a promising candidate for further research and development in drug discovery.

The molecular structure of (3-bromopyridin-4-yl)methyl sulfamate consists of a pyridine ring substituted with a bromine atom at the 3-position and a methyl sulfamate group at the 4-position. The presence of the bromine atom and the sulfamate moiety imparts specific chemical and biological properties to this compound. The bromine atom can influence the compound's reactivity and stability, while the sulfamate group is known for its ability to form hydrogen bonds and interact with biological targets.

Recent studies have explored the potential of (3-bromopyridin-4-yl)methyl sulfamate in various therapeutic areas. One notable area of research is its anti-inflammatory activity. Inflammation is a complex biological response to harmful stimuli, and chronic inflammation is associated with numerous diseases, including arthritis, cardiovascular diseases, and cancer. Preliminary in vitro studies have shown that (3-bromopyridin-4-yl)methyl sulfamate can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, (3-bromopyridin-4-yl)methyl sulfamate has also been investigated for its antiviral activity. Viral infections pose significant global health challenges, and the development of new antiviral agents is crucial. Research has demonstrated that (3-bromopyridin-4-yl)methyl sulfamate exhibits potent antiviral activity against several viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action involves inhibition of viral replication and modulation of host cell signaling pathways.

The anticancer potential of (3-bromopyridin-4-yl)methyl sulfamate has also been a focus of recent studies. Cancer is a leading cause of mortality worldwide, and the identification of novel anticancer agents remains a priority in drug discovery. In vitro and in vivo experiments have shown that (3-bromopyridin-4-yl)methyl sulfamate can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The compound appears to target multiple signaling pathways involved in cell proliferation and survival, making it a promising candidate for further preclinical and clinical evaluation.

The pharmacokinetic properties of (3-bromopyridin-4-yl)methyl sulfamate are another important aspect of its evaluation as a potential therapeutic agent. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are desirable characteristics for a drug candidate. However, further optimization may be necessary to improve its pharmacokinetic profile for clinical use.

Toxicity studies are essential for assessing the safety profile of any new chemical entity. Preliminary toxicity assessments have indicated that (3-bromopyridin-4-yl)methyl sulfamate has low toxicity at therapeutic concentrations. However, more comprehensive toxicological evaluations are required to ensure its safety in humans. These studies will involve both in vitro assays using human cell lines and in vivo experiments using animal models.

In conclusion, (3-bromopyridin-4-yl)methyl sulfamate (CAS No. 2229451-16-3) is a promising compound with diverse biological activities that warrant further investigation. Its potential as an anti-inflammatory, antiviral, and anticancer agent makes it an attractive candidate for drug development. Ongoing research aims to elucidate its mechanism of action, optimize its pharmacokinetic properties, and evaluate its safety profile. As our understanding of this compound continues to grow, it may pave the way for new therapeutic options in various medical fields.